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Compound of Interest

Compound Name: 3,4-Dimethoxynitrobenzene

Cat. No.: B134838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethoxynitrobenzene, also known as 4-Nitroveratrole, is an important organic

compound with the CAS number 709-09-1. It serves as a key intermediate in various synthetic

pathways, particularly in the pharmaceutical and dye industries. Its chemical structure,

featuring a nitro group and two methoxy groups on a benzene ring, imparts unique reactivity,

making it a versatile building block for more complex molecules. This guide provides a

comprehensive overview of its properties, synthesis, and spectral characterization.

Chemical and Physical Properties
3,4-Dimethoxynitrobenzene is a yellow crystalline solid at room temperature.[1] A summary of

its key physical and chemical properties is presented in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₈H₉NO₄ [2]

Molecular Weight 183.16 g/mol [2]

Appearance Yellow crystalline solid [1]

Melting Point 95-98 °C [3]

Boiling Point 230 °C at 17 mmHg [3]

Density 1.1888 g/cm³ (estimate) [3]

Refractive Index 1.5310 (estimate) [3]

Storage Temperature Room Temperature [4]

Table 2: Chemical Identifiers

Identifier Value Reference(s)

IUPAC Name 1,2-dimethoxy-4-nitrobenzene [4]

Synonyms
4-Nitroveratrole, 1-Nitro-3,4-

dimethoxybenzene
[2][3]

InChI

InChI=1S/C8H9NO4/c1-12-7-

4-3-6(9(10)11)5-8(7)13-2/h3-

5H,1-2H3

[4]

InChIKey
YFWBUVZWCBFSQN-

UHFFFAOYSA-N
[4]

SMILES
COC1=C(OC)C=C(C=C1)--

INVALID-LINK--[O-]
[5]

Synthesis and Purification
The primary method for the synthesis of 3,4-Dimethoxynitrobenzene is the electrophilic

nitration of 1,2-dimethoxybenzene (veratrole).[6]
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Experimental Protocol: Synthesis
Reaction: Nitration of Veratrole

1,2-Dimethoxybenzene
(Veratrole)

3,4-Dimethoxynitrobenzene

Nitration

Concentrated HNO₃

Concentrated H₂SO₄

Crude 3,4-Dimethoxynitrobenzene

Dissolve in hot ethanol

Cool slowly to room temperature,
then in an ice bath

Collect crystals by vacuum filtration

Dry the purified crystals

Pure 3,4-Dimethoxynitrobenzene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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